3-butyramido-N-(4-chlorophenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-butyramido-N-(4-chlorophenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H17ClN2O3 and its molecular weight is 356.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
A pivotal area of research involving benzofuran derivatives, akin to 3-butyramido-N-(4-chlorophenyl)benzofuran-2-carboxamide, focuses on their antimicrobial efficacy. These compounds have been synthesized and evaluated for their potential to inhibit a range of pathogenic bacteria, demonstrating significant antibacterial properties. For instance, novel series of benzofuran carboxamide derivatives have been synthesized, characterized, and assessed for their in vitro antimicrobial activities, showcasing promising results against various microbial strains (Lavanya, Sribalan, & Padmini, 2017). Similarly, other studies have developed benzofuran-2-yl derivatives with the intention of discovering new chemical entities that exhibit antimicrobial, anti-inflammatory, and radical scavenging activities, further underscoring the versatility of benzofuran derivatives in therapeutic research.
Antitumor Activity
The exploration of benzofuran compounds extends into oncological research, where their potential as antitumor agents is being investigated. A notable study synthesized a new series of benzofuran-2-yl pyrazole pyrimidine derivatives and assessed their cytotoxic activity against liver carcinoma cell lines, comparing the efficacy to known chemotherapeutic agents. This research highlighted the compounds' promising antitumor capabilities, offering a foundation for future developments in cancer treatment (El-Zahar et al., 2011).
Organic Electroluminescent Compounds
The synthesis of organic electroluminescent compounds incorporating benzofuran units has been investigated, showcasing the potential of such derivatives in electronic and photonic applications. For example, a study detailed the creation of an electroluminescent compound through a one-step synthesis involving benzofuran components, revealing the influence of various synthesis conditions on product yield and highlighting the application of these compounds in electroluminescent devices (Shi Juan-ling, 2006).
Future Directions
Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs . They are expected to be an effective therapeutic drug for various diseases . Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for therapy that might give excellent results in in vivo/in vitro applications .
Properties
IUPAC Name |
3-(butanoylamino)-N-(4-chlorophenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O3/c1-2-5-16(23)22-17-14-6-3-4-7-15(14)25-18(17)19(24)21-13-10-8-12(20)9-11-13/h3-4,6-11H,2,5H2,1H3,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMQMZXDBWCTGMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.